Cas no 1805248-74-1 (2-Bromo-3-fluoro-6-nitropyridine)

• Product Name: 2-Bromo-3-fluoro-6-nitropyridine
• CAS No: 1805248-74-1
• MF: C₅H₂BrFN₂O₂
• MW: 220.983983516693
• CID: 4900693
• Update Time: 2025-10-24

2-Bromo-3-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-6-nitropyridine

• Inchi： 1S/C5H2BrFN2O2/c6-5-3(7)1-2-4(8-5)9(10)11/h1-2H
• InChI Key： MOYGRBUNKGEHLN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-fluoro-6-nitropyridine

Comprehensive Overview of 2-Bromo-3-fluoro-6-nitropyridine (CAS No. 1805248-74-1): Properties, Applications, and Industry Insights

2-Bromo-3-fluoro-6-nitropyridine (CAS No. 1805248-74-1) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of bromo, fluoro, and nitro functional groups, making it an essential building block for drug discovery and material science. Its molecular structure (C₅H₂BrFN₂O₂) enables diverse reactivity patterns, particularly in cross-coupling reactions and nucleophilic substitutions.

Recent studies highlight the growing demand for fluorinated pyridines like 2-Bromo-3-fluoro-6-nitropyridine in developing EGFR inhibitors and kinase modulators. The compound's electron-withdrawing groups enhance its role in creating bioactive molecules, aligning with trends in precision medicine. Researchers frequently search for "nitropyridine synthesis methods" and "halogenated pyridine applications," reflecting its relevance in modern organic chemistry.

From a synthetic chemistry perspective, this compound serves as a precursor for pesticide intermediates and OLED materials. Its thermal stability (decomposition point >200°C) and solubility in polar aprotic solvents make it suitable for high-temperature reactions. Industry reports indicate rising interest in "bromo-fluoro pyridine derivatives" for catalysis and ligand design, particularly in transition metal complexes.

Quality control of CAS 1805248-74-1 typically involves HPLC analysis (>98% purity) and NMR spectroscopy. Storage recommendations include protection from moisture at 2-8°C in amber glass containers. The compound's crystallographic data has been characterized via X-ray diffraction, confirming its planar molecular geometry – a feature critical for molecular stacking in advanced materials.

Environmental and regulatory aspects of 2-Bromo-3-fluoro-6-nitropyridine comply with REACH standards, with proper handling protocols for laboratory use. Its low ecotoxicity profile compared to analogous chlorinated compounds makes it preferable for green chemistry applications. Recent patent analyses show increased incorporation in photovoltaic materials and bioconjugation techniques.

Future research directions focus on optimizing microwave-assisted synthesis routes and exploring its potential in metal-organic frameworks (MOFs). The compound's structure-activity relationships continue to attract attention in medicinal chemistry, particularly for central nervous system targets. Analytical methods like LC-MS and GC-MS are being refined for better detection in complex matrices.